Cas no 1805488-00-9 (Methyl 3-bromo-6-cyano-2-methylbenzoate)

• Product Name: Methyl 3-bromo-6-cyano-2-methylbenzoate
• CAS No: 1805488-00-9
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4617888
• Update Time: 2025-10-21

Methyl 3-bromo-6-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-6-cyano-2-methylbenzoate

• Inchi： 1S/C10H8BrNO2/c1-6-8(11)4-3-7(5-12)9(6)10(13)14-2/h3-4H,1-2H3
• InChI Key： KFPRRPCPTLQWKV-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(C(=O)OC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-6-cyano-2-methylbenzoate

Methyl 3-Bromo-6-Cyano-2-Methylbenzoate: A Comprehensive Overview

Methyl 3-bromo-6-cyano-2-methylbenzoate, also known by its CAS number 1805488-00-9, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a methyl ester group, a bromine atom, and a cyano group attached to a benzoic acid backbone. The presence of these functional groups makes it an ideal candidate for use in synthetic chemistry, pharmaceuticals, and materials science.

Recent advancements in synthetic chemistry have highlighted the importance of Methyl 3-bromo-6-cyano-2-methylbenzoate as a key intermediate in the synthesis of complex molecules. Researchers have demonstrated that this compound can be effectively utilized in the construction of heterocyclic compounds, which are crucial components in drug discovery. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters have shown that the bromine and cyano groups in this compound can undergo various transformations, enabling the creation of bioactive molecules with potential therapeutic applications.

In addition to its role as an intermediate, Methyl 3-bromo-6-cyano-2-methylbenzoate has also been explored for its potential in materials science. The compound's ability to form stable derivatives has led to its use in the development of advanced polymers and coatings. For example, recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical and thermal properties. These findings were reported in prominent materials science journals such as Macromolecules and Advanced Materials, underscoring the compound's versatility across different disciplines.

The synthesis of Methyl 3-bromo-6-cyano-2-methylbenzoate has been optimized through various methodologies, with modern approaches emphasizing sustainability and efficiency. Traditional methods involved multi-step reactions with harsh conditions, but recent advancements have introduced greener alternatives. For instance, researchers have successfully employed catalytic cross-coupling reactions under mild conditions to synthesize this compound. These methods not only reduce environmental impact but also improve yield and purity, making them highly suitable for large-scale production.

The application of Methyl 3-bromo-6-cyano-2-methylbenzoate in pharmaceuticals is particularly promising. Its structural features make it an excellent candidate for use in drug delivery systems and targeted therapies. Recent studies have explored its potential as a carrier molecule for anti-cancer drugs, where its functional groups can be exploited to enhance drug solubility and bioavailability. Furthermore, the compound's ability to undergo controlled release mechanisms has been investigated, offering new avenues for sustained drug delivery.

In conclusion, Methyl 3-bromo-6-cyano-2-methylbenzoate is a multifaceted compound with a wide range of applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in synthetic chemistry, materials science, and pharmaceuticals. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in driving innovation and advancing scientific knowledge.